Cas no 1526345-12-9 (2-Methanesulfonyl-3-oxopropanenitrile)

• Product Name: 2-Methanesulfonyl-3-oxopropanenitrile
• CAS No: 1526345-12-9
• MF: C₄H₅NO₃S
• MW: 147.152399778366
• CID: 5757979
• PubChem ID: 80113801
• Update Time: 2025-05-23

2-Methanesulfonyl-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1124911
• 1526345-12-9
• AKOS018675102
• 2-methanesulfonyl-3-oxopropanenitrile
• SCHEMBL15935692
• Propanenitrile, 2-(methylsulfonyl)-3-oxo-
• 2-Methanesulfonyl-3-oxopropanenitrile

• Inchi： 1S/C4H5NO3S/c1-9(7,8)4(2-5)3-6/h3-4H,1H3
• InChI Key： OVIXWBVCYHPNMI-UHFFFAOYSA-N
• SMILES： S(C)(C(C#N)C=O)(=O)=O

Computed Properties

• Exact Mass: 146.99901420g/mol
• Monoisotopic Mass: 146.99901420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.379±0.06 g/cm3(Predicted)
• Boiling Point: 331.9±37.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 2-Methanesulfonyl-3-oxopropanenitrile

Comprehensive Overview of 2-Methanesulfonyl-3-oxopropanenitrile (CAS No. 1526345-12-9): Properties, Applications, and Industry Insights

2-Methanesulfonyl-3-oxopropanenitrile (CAS No. 1526345-12-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrile derivative, characterized by a methanesulfonyl group and a 3-oxopropanenitrile backbone, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₄H₅NO₃S, reflects a balance of reactivity and stability, making it valuable for cross-coupling reactions and heterocyclic synthesis.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of 2-Methanesulfonyl-3-oxopropanenitrile to reduce environmental impact. Researchers are exploring catalytic methods and solvent-free conditions to improve atom economy—a topic frequently searched in academic databases. The compound’s electron-withdrawing properties also make it relevant to photoredox catalysis, a hot topic in organic synthesis forums.

Analytical studies highlight the compound’s crystalline structure and thermal stability, with melting points typically ranging between 80–85°C. Advanced techniques like HPLC-MS and NMR spectroscopy are commonly employed for purity verification, addressing frequent user queries about quality control protocols. Its solubility profile—moderate in polar aprotic solvents like DMF or DMSO—makes it suitable for diverse reaction conditions.

In pharmaceutical applications, 2-Methanesulfonyl-3-oxopropanenitrile is investigated as a precursor for bioactive molecules, particularly those targeting enzyme inhibition. Patent literature reveals its utility in constructing pyrazole and isoxazole scaffolds, aligning with industry demand for fragment-based drug design. These aspects respond to frequent searches about small molecule drug discovery and medicinal chemistry tools.

From an industrial perspective, manufacturers emphasize scalable synthesis routes and cost-effective purification methods. Regulatory compliance with REACH and ICH guidelines remains a priority, reflecting user concerns about chemical safety data. Storage recommendations typically suggest anhydrous conditions at 2–8°C to prevent hydrolysis—a practical detail often queried by laboratory technicians.

Emerging applications in material science include its use as a monomer for conductive polymers, capitalizing on its conjugated system. This connects with trending searches on organic electronics and flexible materials. Computational chemistry studies further explore its molecular orbital properties, providing insights for structure-activity relationships (SAR).

For researchers sourcing this compound, technical specifications often include ≥98% purity (HPLC) and residual solvent limits per USP standards. Suppliers increasingly highlight batch-to-batch consistency—a key concern in process chemistry discussions. The compound’s MSDS documentation typically covers standard handling precautions, avoiding classification as hazardous under normal use.

Future directions may explore continuous flow synthesis of 2-Methanesulfonyl-3-oxopropanenitrile to enhance productivity, addressing industry interest in process intensification. Its role in multicomponent reactions also presents opportunities for library diversification in combinatorial chemistry—an area with growing search volume among medicinal chemists.